Cas no 398-63-0 (6-Fluoro-2,4-dihydro-1,4-benzoxazin-3-one)

• Product Name: 6-Fluoro-2,4-dihydro-1,4-benzoxazin-3-one
• CAS No: 398-63-0
• MF: C₈H₆FNO₂
• MW: 167.137145519257
• MDL: MFCD03424565
• CID: 310002
• PubChem ID: 302897
• Update Time: 2025-04-19

6-Fluoro-2,4-dihydro-1,4-benzoxazin-3-one Chemical and Physical Properties

Names and Identifiers

• 6-Fluoro-2H-benzo[b][1,4]oxazin-3(4H)-one
• 2H-1,4-Benzoxazin-3(4H)-one,6-fluoro-
• 6-FLUORO-2H-1,4-BENZOXAZIN-3(4H)-ONE
• 6-fluoro-4H-1,4-benzoxazin-3-one
• 6-fluoro-2,4-dihydro-1,4-benzoxazin-3-one
• 398-63-0
• 2H-1,4-Benzoxazin-3(4H)-one, 6-fluoro-
• DTXSID40192872
• SCHEMBL707058
• 6-Fluoro-2H-1,4-benzoxazin-3(4H)-one, 97%
• NSC 190642
• NSC-190642
• EN300-104465
• FS-1307
• 6-fluoro-(2h)-1,4-benzoxazin-3(4h)-one
• 6-fluoro-4h-benz[1,4]oxazin-3-one
• Z1255450712
• FT-0728410
• ARL288XM2P
• ZKNRUFWEZPGGQP-UHFFFAOYSA-N
• 6-FLUORO-4H-BENZO(1,4)OXAZIN-3-ONE
• AKOS005455821
• 6-FLUORO-3,4-DIHYDRO-2H-1,4-BENZOXAZIN-3-ONE
• NSC190642
• MFCD03424565
• AB14546
• UNII-ARL288XM2P
• CS-0088120
• A824768
• 6-Fluoro-2H-benzo[b][1,4]oxazin-3[4H]-one
• 6-FLUORO-4H-BENZO[1,4]OXAZIN-3-ONE
• DTXCID80115363
• STK522490
• DB-050737
• 6-Fluoro-2,4-dihydro-1,4-benzoxazin-3-one

• MDL： MFCD03424565
• Inchi： 1S/C8H6FNO2/c9-5-1-2-7-6(3-5)10-8(11)4-12-7/h1-3H,4H2,(H,10,11)
• InChI Key： ZKNRUFWEZPGGQP-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)NC(CO2)=O

Computed Properties

• Exact Mass: 167.03800
• Monoisotopic Mass: 167.038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3A^2
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 1

Experimental Properties

• Color/Form: Not determined
• Density: 1.347
• Melting Point: 207-211 °C (lit.)
• Boiling Point: 322.9 ℃ at 760 mmHg
• Flash Point: 149.1 °C
• Refractive Index: 1.539
• PSA: 38.33000
• LogP: 1.29460
• Solubility: Not determined

6-Fluoro-2,4-dihydro-1,4-benzoxazin-3-one Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines Benzoxazinones